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Compound of Interest

Compound Name: 3-Amino-5-bromo-2-ethylpyridine

Cat. No.: B1527636 Get Quote

CAS Number: 1093819-32-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-5-bromo-2-
ethylpyridine, a heterocyclic organic compound of interest in medicinal chemistry and

materials science. Due to the limited availability of specific experimental data for this exact

compound, this guide also includes information on closely related analogs to provide a broader

context for its potential properties and reactivity.

Chemical Identity and Properties
3-Amino-5-bromo-2-ethylpyridine is a substituted pyridine with the molecular formula

C₇H₉BrN₂. While specific, experimentally determined properties for this compound are not

widely published, data for analogous compounds can provide useful estimates.

Table 1: Physicochemical Properties of 3-Amino-5-bromo-2-ethylpyridine and Analogous

Compounds
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Property

3-Amino-5-bromo-
2-ethylpyridine
(Predicted/Unconfir
med)

2-Amino-5-bromo-
3-methylpyridine[1]
[2]

3-Amino-2-bromo-
5-chloropyridine[3]

CAS Number 1093819-32-9 3430-21-5 90902-83-3

Molecular Formula C₇H₉BrN₂ C₆H₇BrN₂ C₅H₄BrClN₂

Molecular Weight 201.07 g/mol 187.04 g/mol 207.45 g/mol

Appearance Not available
Light yellow to brown

crystalline powder
Not available

Melting Point Not available 88-95 °C Not available

Boiling Point Not available Not available Not available

Solubility Not available Not available Not available

pKa Not available Not available Not available

Synthesis and Reactivity
While a specific, detailed synthesis protocol for 3-Amino-5-bromo-2-ethylpyridine is not

readily available in published literature, its structure suggests that it can be synthesized

through multi-step reactions common in pyridine chemistry. The following sections describe

representative experimental protocols for the synthesis of analogous compounds, which could

likely be adapted for the target molecule.

Representative Synthesis of a Substituted
Aminobromopyridine
A common strategy for the synthesis of aminobromopyridines involves the reduction of a

corresponding nitropyridine. The following is a representative protocol for the synthesis of 2-

bromo-5-methylpyridin-3-amine from 2-bromo-5-methyl-3-nitropyridine.[4]

Experimental Protocol: Reduction of a Nitropyridine
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Reaction Setup: To a solution of 2-bromo-5-methyl-3-nitropyridine (1.0 g, 4.61 mmol) in

acetic acid (5 mL), add iron powder (1.11 g, 19.8 mmol).

Reaction Execution: Heat the mixture to 80°C and add the nitropyridine solution dropwise

over 20 minutes. Continue stirring for an additional 30 minutes at 80°C.

Work-up: After allowing the reaction to stir at room temperature for 16 hours, dilute the

mixture with ethyl acetate (20 mL) and filter through Celite.

Extraction: Concentrate the filtrate under vacuum. Carefully neutralize the residue with a

saturated sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3 x 30

mL).

Purification: Combine the organic phases, wash with brine (20 mL), dry over anhydrous

sodium sulfate, filter, and concentrate to yield the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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